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Compound of Interest

Compound Name: 8-BR-Camp NA

Cat. No.: B12806981

Get Quote

Part 1: Executive Summary & Chemical Profile
While 8-Br-cAMP-Na is frequently classified as "Not a hazardous substance" under GHS

standards (OSHA HCS 29 CFR 1910.1200), treating it as benign waste is a failure of scientific

stewardship.

The Core Hazard is Bioactivity, not Toxicity. 8-Br-cAMP is chemically engineered to resist

hydrolysis by phosphodiesterases (PDE). This resistance—the very feature that makes it

valuable for your PKA activation studies—renders it environmentally persistent. If released into

the water supply, it acts as a stable, constitutive signal transducer that can disrupt microbial

and aquatic endocrine systems.

Immediate Directive: Do NOT dispose of via sink drains. All waste must be routed to High-

Temperature Incineration (HTI) streams.

Chemical Identification Table
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Parameter Specification

Chemical Name
8-Bromoadenosine 3',5'-cyclic monophosphate

sodium salt

Common Name 8-Br-cAMP-Na

CAS Number 76939-46-3 (Sodium Salt)

Molecular Formula C₁₀H₁₀BrN₅O₆P[1][2][3][4][5][6][7] · Na

Solubility Water (50 mg/mL), DMSO (Soluble)

Stability
High. Resistant to enzymatic degradation

(PDE).[7]

RCRA Code None (Not P-listed or U-listed).

GHS Classification
Not Classified (Standard Laboratory Precautions

apply).

Part 2: The Disposal Protocol
This protocol uses a Source-Segregation Logic. You must identify the state of the chemical

(Solid vs. Liquid) and the solvent system to select the correct waste stream.

Solid Waste Disposal (Powder/Crystals)
Applicable to: Expired stocks, spill cleanup residues, and contaminated weighing boats.

Containment: Place the solid material in a screw-cap container (polyethylene or glass). Do

not use open-top beakers.

Labeling: Even if not legally "Hazardous," label the container clearly:

Content: "8-Br-cAMP Sodium Salt - Solid"

Tag: "Non-Regulated Bioactive Organic Solid"[8]

Stream: Deposit into the Solid Chemical Waste drum destined for incineration.
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Why? Landfilling allows potential leaching. Incineration ensures thermal destruction of the

brominated purine ring.

Liquid Waste Disposal (Stock Solutions)
Applicable to: Leftover experimental aliquots.

Scenario A: Aqueous Solutions (Water/PBS/Media)

Segregation: Do not mix with halogenated organic solvents (like chloroform) as this

complicates disposal.

Neutralization (Prohibited): Do not attempt to bleach or autoclave to deactivate. The bromine

bond is robust.

Stream: Pour into Aqueous Chemical Waste (often Blue Tag in academic labs).

Crucial Check: Ensure the waste carboy is marked for "Aqueous waste with trace

organics."

Scenario B: Organic Solutions (DMSO)

Segregation: DMSO is a penetrant. Handle with double nitrile gloves.

Stream: Pour into Non-Halogenated Organic Solvent Waste.

Note: Although 8-Br-cAMP contains a bromine atom, the solvent (DMSO) drives the

classification. Unless the concentration of 8-Br-cAMP is >1%, it typically does not require

the "Halogenated" waste stream, but check local EHS guidelines.

Part 3: Spills & Decontamination (The Self-
Validating System)
To ensure safety, every spill cleanup must follow a "Trace-Capture" logic to prevent invisible

residue.

The Protocol:
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Isolate: Mark the area. Don PPE (Safety glasses, Nitrile gloves, Lab coat).

Dry Spill (Powder):

Action: Cover with a damp paper towel to prevent dust generation.

Removal: Sweep/scoop into a waste container.

Validation: Wipe the surface with a methanol-soaked tissue. If the tissue remains clean (no

white streaks), the bulk is removed.

Wet Spill (Liquid):

Action: Absorb with inert material (vermiculite or chem-pads).

Decontamination:[9] Scrub area with 70% Ethanol.

Disposal: All absorbent materials go to Solid Chemical Waste.

Part 4: Decision Matrix (Visualization)
The following diagram illustrates the logical flow for determining the correct disposal path.
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Start: Waste Identification

Physical State?

Solid / Powder Liquid Solution
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'Non-Regulated Bioactive'

Solvent Base?

Aqueous
(Water/PBS/Media)

Organic
(DMSO/Ethanol)

Collect in:
Aqueous Chemical Waste

Collect in:
Non-Halogenated Solvent Waste

FINAL DISPOSAL:
High-Temp Incineration

Prevent Leaching

No Drain Disposal

Click to download full resolution via product page

Figure 1: Decision tree for 8-Br-cAMP-Na waste segregation. Note that all paths lead to

incineration to prevent environmental bio-accumulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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